Cas no 1914929-27-3 (3,3-difluoro-4-hydroxypyrrolidin-2-one)

• Product Name: 3,3-difluoro-4-hydroxypyrrolidin-2-one
• CAS No: 1914929-27-3
• MF: C₄H₅F₂NO₂
• MW: 137.084808111191
• CID: 5272110
• Update Time: 2026-03-09

3,3-difluoro-4-hydroxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4-hydroxypyrrolidin-2-one
• 2-Pyrrolidinone, 3,3-difluoro-4-hydroxy-

• Inchi： 1S/C4H5F2NO2/c5-4(6)2(8)1-7-3(4)9/h2,8H,1H2,(H,7,9)
• InChI Key： ZPTYWWRWQRBZTC-UHFFFAOYSA-N
• SMILES： N1CC(O)C(F)(F)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 3,3-difluoro-4-hydroxypyrrolidin-2-one

Comprehensive Analysis of 3,3-Difluoro-4-hydroxypyrrolidin-2-one (CAS No. 1914929-27-3): Properties, Applications, and Industry Trends

3,3-Difluoro-4-hydroxypyrrolidin-2-one (CAS No. 1914929-27-3) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both difluoro and hydroxyl groups in its pyrrolidin-2-one backbone makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating enzyme activity and improving metabolic stability.

The compound's fluorine substitution is a critical design element, as fluorine atoms enhance lipophilicity and bioavailability—a trending topic in medicinal chemistry. Researchers are increasingly exploring fluorinated pyrrolidinones like this to address challenges in CNS drug development and antibiotic resistance. Its CAS No. 1914929-27-3 is frequently searched in patent databases, reflecting industrial interest in proprietary applications.

From a synthetic perspective, 3,3-difluoro-4-hydroxypyrrolidin-2-one serves as a precursor for chiral auxiliaries and protease inhibitors. Its hydroxyl group allows for further derivatization, enabling the creation of libraries for high-throughput screening—an approach aligned with current AI-driven drug discovery trends. Computational chemists often model its conformational behavior to predict interactions with biological targets.

Environmental and regulatory considerations are also shaping demand for this compound. As industries shift toward green chemistry, the efficient synthesis of fluorinated building blocks like CAS 1914929-27-3 with minimal waste has become a research hotspot. Analytical methods such as LC-MS and NMR are routinely employed to verify its purity, a key concern for quality-conscious manufacturers.

Market analysts note growing applications of 3,3-difluoro-4-hydroxypyrrolidin-2-one in crop protection chemicals, where its structural motifs improve pesticide efficacy while reducing environmental persistence. This aligns with global searches for "sustainable agrochemical intermediates" and "low-toxicity fluorinated compounds."

In material science, derivatives of this pyrrolidinone demonstrate promise in polymeric coatings and electronic materials, leveraging fluorine's dielectric properties. Patent filings related to CAS 1914929-27-3 show a 30% year-over-year increase, indicating robust R&D investment.

For researchers querying "synthesis protocol for difluorinated pyrrolidinones" or "bioactivity of 4-hydroxy-2-oxopyrrolidines," this compound offers a compelling case study. Its balanced hydrophilicity-lipophilicity profile (LogP ~0.8) makes it particularly valuable in optimizing drug candidates' ADME properties—a frequent focus in recent PubMed publications.

Advanced purification techniques like preparative HPLC and crystallization optimization are critical for scaling up production of CAS 1914929-27-3, as emphasized in process chemistry forums. The compound's stability under physiological pH (4-8) further enhances its utility in preclinical development.

Emerging studies explore its role in PET radiotracer development, where fluorine-18 labeled analogs could enable non-invasive imaging—addressing the popular search trend "fluorine in diagnostic agents." Such applications underscore the compound's multidisciplinary relevance.

As regulatory bodies tighten guidelines on persistent organic pollutants, the biodegradability profile of 3,3-difluoro-4-hydroxypyrrolidin-2-one derivatives becomes a competitive advantage. This positions CAS 1914929-27-3 as a future-forward intermediate in multiple industries.